Cas no 2172185-97-4 (2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172185-97-4
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5603788
• PubChem ID: 165604655
• Update Time: 2025-07-09

2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598234
• 2172185-97-4
• 2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C10H18N4O/c1-2-14-10(8-4-6-15-7-8)9(3-5-11)12-13-14/h8H,2-7,11H2,1H3
• InChI Key： MERFCDBBKBVQNH-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CCN)N=NN1CC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172185-97-4)

2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172185-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a triazole core linked to an ethylamine side chain, further functionalized with an oxolan group. The unique structural motif of this molecule positions it as a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structural composition of 2-1-ethyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine encompasses several key functional groups that contribute to its reactivity and potential biological activity. The triazole ring, a well-known pharmacophore, is known for its ability to interact with biological targets such as enzymes and receptors. The presence of the ethylamine moiety enhances the compound's solubility and bioavailability, making it more suitable for in vivo applications. Additionally, the oxolan group introduces oxygenation and flexibility to the molecule, which can influence its binding affinity and metabolic stability.

In recent years, there has been a growing interest in designing molecules that incorporate multiple heterocyclic systems to achieve synergistic effects in drug design. The combination of a triazole ring with an oxolan group in 2-1-ethyl-5-(oxolan-3-ylyl)-1H-l,2,3-triazol-l-lethan-l-amine exemplifies this trend. Such hybrid structures have shown promise in modulating various biological pathways, including inflammation, angiogenesis, and cancer cell proliferation. The compound's unique architecture allows it to engage with multiple targets simultaneously, potentially leading to enhanced therapeutic outcomes.

One of the most compelling aspects of CAS No. 2172185-l97-l4 is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex drug candidates. The triazole core can be further modified to introduce additional pharmacophoric elements, while the ethylamine and oxolan groups provide handles for chemical derivatization. This flexibility makes it an attractive scaffold for designing molecules with tailored properties.

The synthesis of 2-l ethyl-S-(o-xlan-l 3-yI)-lH-I ,23-triazol 4 -yIe than-I amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization with the oxolan group through nucleophilic substitution or condensation reactions. The introduction of the ethylamine moiety typically occurs via reductive amination or amide bond formation. These synthetic strategies underscore the compound's accessibility despite its complex structure.

Recent advancements in computational chemistry have further facilitated the study of CAS No. 2172185-l97-l4. Molecular modeling studies have been conducted to predict its binding interactions with potential biological targets. These simulations have provided valuable insights into how the compound might interact with enzymes or receptors at an atomic level. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize promising candidates before experimental validation.

The pharmacological profile of 2-I ethyl-S-(o-xlan-I 3-yI)-lH-I ,23-triazol 4 -yIe than-I amine is still under investigation, but preliminary studies suggest that it exhibits interesting biological activities. For instance, some derivatives of this class have demonstrated inhibitory effects on enzymes involved in inflammatory pathways. This aligns with current trends in drug development aimed at modulating inflammation through novel molecular mechanisms. Additionally, the compound's ability to cross cell membranes may make it suitable for treating diseases that require intracellular action.

In conclusion,CAS No .2172185 -97 -94 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications . Its synthesis , structural analysis , and preliminary pharmacological evaluations underscore its importance as a research tool and drug development candidate . As research continues , it is likely that more insights into its biological activities and potential medical uses will emerge , further solidifying its role in modern medicinal chemistry .